Cas no 1235406-85-5 (tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate)

• Product Name: tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate
• CAS No: 1235406-85-5
• MF: C₁₄H₁₃ClF₂N₂O₄S₂
• MW: 410.843827009201
• MDL: MFCD22575038
• CID: 4564108
• Update Time: 2025-06-20

tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl[(5-chloro-2,4-difluorophenyl)sulfonyl]1,3-thiazol-4-ylcarbamate
• tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate
• Carbamic acid, N-[(5-chloro-2,4-difluorophenyl)sulfonyl]-N-4-thiazolyl-, 1,1-dimethylethyl ester

• MDL： MFCD22575038
• Inchi： 1S/C14H13ClF2N2O4S2/c1-14(2,3)23-13(20)19(12-6-24-7-18-12)25(21,22)11-4-8(15)9(16)5-10(11)17/h4-7H,1-3H3
• InChI Key： WQUXRPSUESZMDU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(S(C1=CC(Cl)=C(F)C=C1F)(=O)=O)C1=CSC=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate

Professional Introduction to Compound with CAS No 1235406-85-5 and Product Name: tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate

The compound with the CAS number 1235406-85-5 and the product name tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The synthesis and characterization of this molecule have been subjects of extensive research, leading to novel insights into its reactivity and biological activity.

The molecular structure of tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate incorporates several key functional groups that contribute to its distinctive chemical properties. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the sulfonyl group and the thiazole ring are well-known for their roles in various biological processes, making this compound a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. The combination of a chloro-substituted phenyl ring and a thiazole moiety in tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate suggests potential activity against a range of diseases, including cancer and infectious disorders. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain enzymes and receptors, which could be exploited for therapeutic purposes.

The synthesis of tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, have been employed to construct the complex framework of the molecule. These methods not only highlight the synthetic prowess of modern organic chemistry but also underscore the importance of innovative approaches in drug discovery.

The biological evaluation of this compound has revealed intriguing properties that warrant further exploration. In vitro studies have demonstrated that tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate can modulate key signaling pathways involved in cell proliferation and apoptosis. These findings are particularly relevant in the context of oncology research, where such modulators could serve as lead compounds for the development of new anticancer therapies.

The structural features of this compound also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify potential binding interactions between tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate and target proteins. This approach has already led to the identification of optimized derivatives with enhanced potency and selectivity.

In conclusion, the compound with CAS number 1235406-85-5 and the product name tert-butyl N-(5-chloro-2,4-difluoro-phenyl)sulfonyl-N-thiazol-4-yl-carbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.